Cas no 2210138-14-8 (N-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)-3,5-dimethyl-1,2-oxazole-4-carboxamide)

• Product Name: N-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)-3,5-dimethyl-1,2-oxazole-4-carboxamide
• CAS No: 2210138-14-8
• MF: C₁₆H₁₆N₂O₃S₂
• MW: 348.439841270447
• CID: 5338398
• Update Time: 2025-11-05

N-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)-3,5-dimethyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-([2,3'-bithiophen]-5-yl)-2-hydroxyethyl)-3,5-dimethylisoxazole-4-carboxamide
• N-[2-hydroxy-2-(5-thiophen-3-ylthiophen-2-yl)ethyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide
• N-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)-3,5-dimethyl-1,2-oxazole-4-carboxamide

• Inchi： 1S/C16H16N2O3S2/c1-9-15(10(2)21-18-9)16(20)17-7-12(19)14-4-3-13(23-14)11-5-6-22-8-11/h3-6,8,12,19H,7H2,1-2H3,(H,17,20)
• InChI Key： QGUHUHNGTRTEAE-UHFFFAOYSA-N
• SMILES： S1C(C2=CSC=C2)=CC=C1C(CNC(C1C(C)=NOC=1C)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 426
• XLogP3: 2.3
• Topological Polar Surface Area: 132

Additional information on N-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)-3,5-dimethyl-1,2-oxazole-4-carboxamide

Introduction to N-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)-3,5-dimethyl-1,2-oxazole-4-carboxamide (CAS No. 2210138-14-8)

N-(2-{2,3'-bithiophene-5-yl-2-hydroxyethyl}-3,5-dimethyl-1,2-oxazole-4-carboxamide) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 2210138-14-8, represents a novel molecular architecture that combines the unique properties of bithiophene derivatives with the bioactive potential of oxazole scaffolds. The presence of hydroxyl and carboxamide functional groups further enhances its versatility, making it a promising candidate for various applications.

The structural design of N-(2-{2,3'-bithiophene-5-yl-2-hydroxyethyl}-3,5-dimethyl-1,2-oxazole-4-carboxamide) is particularly noteworthy due to its ability to exhibit both electronic and photophysical properties. Bithiophene units are well-known for their conjugated system, which facilitates charge transport and optoelectronic functionality. This characteristic has been extensively explored in the development of organic semiconductors and light-emitting diodes (OLEDs). In contrast, the oxazole ring contributes to the compound's stability and bioactivity, making it an attractive moiety for drug discovery efforts.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, opening up new avenues for research. The synthesis involves multi-step reactions that carefully orchestrate the formation of the bithiophene core and the oxazole ring. The hydroxyl group at the 2-position of the ethyl chain provides a site for further functionalization, allowing chemists to tailor the properties of the molecule for specific applications. This level of synthetic control is crucial for developing compounds with tailored biological activities.

In the realm of pharmaceutical research, N-(2-{2,3'-bithiophene-5-yl-2-hydroxyethyl}-3,5-dimethyl-1,2-oxazole-4-carboxamide) has shown promise as a lead compound for therapeutic agents. The oxazole scaffold is known to be present in several bioactive molecules, including antibiotics and antiviral drugs. By incorporating this moiety into a bithiophene-based structure, researchers aim to exploit its potential for modulating biological pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable candidate for further investigation.

The hydroxyl group in N-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl}-3,5-dimethyl-1,2-oxazole-4-carboxamide) also plays a critical role in its interaction with biological targets. Hydroxyl groups are frequently involved in hydrogen bonding interactions, which can significantly influence the binding affinity and specificity of a molecule. This feature makes it particularly interesting for designing molecules that can selectively interact with biological macromolecules such as proteins and nucleic acids. Such interactions are fundamental to drug-receptor binding mechanisms and are crucial for achieving therapeutic efficacy.

The dimethyl substitution on the oxazole ring further enhances the compound's structural stability and influences its electronic properties. Dimethylation typically increases lipophilicity and can affect metabolic pathways, making it an important consideration in drug design. The combination of these structural features makes N-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl}-3,5-dimethyl-1,2-oxazole-4-carboxamide) a multifaceted molecule with potential applications across multiple disciplines.

In materials science, the conjugated bithiophene segment offers exciting possibilities for developing advanced materials with enhanced electronic properties. Bithiophene derivatives are widely used in organic field-effect transistors (OFETs), photovoltaic cells, and sensors due to their excellent charge transport capabilities. The incorporation of an oxazole ring into these systems can lead to novel materials with improved stability and functionality. This interdisciplinary approach highlights the versatility of N-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl}-3,5-dimethyl-1,2-oxazole-4-carboxamide) as a building block for both pharmaceuticals and advanced materials.

The growing interest in this compound is also driven by its potential in medicinal chemistry. The ability to modify specific functional groups while maintaining core structural integrity allows researchers to systematically explore structure/activity relationships (SAR). This systematic approach is essential for optimizing drug candidates and improving their pharmacokinetic profiles. Additionally, computational methods such as molecular modeling and quantum chemistry calculations are being employed to predict the behavior of N-(2-{2,3'-bithiophene-5-yl} strong>-< strong > 22hydroxyethy l } - < strong > 35dimethy l -12oxaz ole -4 - car box amide strong >) in various environments.

The future prospects of N-(< strong > 22{22 , 23 '-bi thi oph ene - 55 yl } -22hydro x y eth y l } -35dim eth y l -12ox az ole -44car box am ide strong >) are vast and exciting. Ongoing research aims to uncover new applications in drug discovery and materials science by leveraging its unique structural features. Collaborative efforts between synthetic chemists、biologists、and material scientists will be crucial in realizing these goals. As our understanding of molecular interactions continues to evolve，this compound is poised to play a significant role in advancing both pharmaceuticals and next-generation materials.